5-(Cyclopropylamino)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(cyclopropylamino)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H17N3O4/c1-23-13-4-6-14(7-5-13)24-11-15-8-9-17(25-15)19-22-16(10-20)18(26-19)21-12-2-3-12/h4-9,12,21H,2-3,11H2,1H3
• InChI Key: DQDGUYRFCANWQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NC4CC4)C#N
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

5-(Cyclopropylamino)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization of Heterocyclic Compounds : Research on similar compounds has focused on synthesizing and characterizing various heterocyclic compounds, such as oxadiazoles, pyrazoles, and furans, with potential applications in energetic materials and pharmaceuticals. For example, compounds based on oxadiazole rings have been synthesized and characterized for their thermal stabilities and insensitive energetic material properties (Yu et al., 2017).

• Quantum Studies and Thermodynamic Properties : Studies have also been conducted on the quantum studies, NLO, and thermodynamic properties of novel compounds, providing insights into their reactivity, stability, and potential applications in material science (Halim & Ibrahim, 2022).

• Antimicrobial Activities : The design, synthesis, and evaluation of antimicrobial activities of azole derivatives, including those starting from furan-2-carbohydrazide, highlight the potential of these compounds in developing new antimicrobial agents (Başoğlu et al., 2013).

• Photochemical Synthesis : The photochemical synthesis of heterocyclic compounds, such as oxadiazoles, demonstrates innovative approaches to constructing complex molecules, potentially relevant to the synthesis of the compound (Buscemi et al., 2001).

• Electrochemical and DFT Studies : Research into the electrochemical properties and DFT studies of pyranopyrazole derivatives for corrosion inhibition provides an example of the application of similar compounds in material science, emphasizing their potential utility in protecting metals against corrosion (Yadav et al., 2016).